Cas no 923683-71-0 (8-{2-(5-chloro-2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 8-{2-(5-chloro-2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923683-71-0
• MF: C₁₈H₁₉ClN₆O₃
• MW: 402.83486199379
• CID: 5427066

8-{2-(5-chloro-2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(5-chloro-2-methoxyanilino)ethyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-[2-[(5-chloro-2-methoxyphenyl)amino]ethyl]-1,7-dimethyl-
• 8-{2-(5-chloro-2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H19ClN6O3/c1-10-9-25-14-15(23(2)18(27)22-16(14)26)21-17(25)24(10)7-6-20-12-8-11(19)4-5-13(12)28-3/h4-5,8-9,20H,6-7H2,1-3H3,(H,22,26,27)
• InChI Key： MSLYUPAWLJRNIX-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCNC3=CC(Cl)=CC=C3OC)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-{2-(5-chloro-2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 8-{2-(5-chloro-2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 923683-71-0)

The compound 8-{2-(5-chloro-2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 923683-71-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopurine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptor signaling pathways. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with adenosine receptors, specifically the A2A and A2B subtypes. Adenosine receptors play a crucial role in regulating inflammatory responses, immune cell activity, and cardiovascular function. Preliminary in vitro and in vivo studies have demonstrated that 923683-71-0 exhibits high affinity and selectivity for these receptors, suggesting its potential as a therapeutic agent for conditions such as chronic inflammation, autoimmune diseases, and ischemic heart disease. The compound's ability to modulate receptor activity without inducing significant off-target effects has been a focal point of recent research.

In addition to its receptor-binding properties, the pharmacokinetic profile of 923683-71-0 has been extensively studied. Recent findings indicate that the compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. Advanced formulation strategies, including nanoparticle-based delivery systems, have been explored to enhance its therapeutic efficacy and reduce potential side effects. These studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics.

Another significant advancement in the research of 923683-71-0 is its potential application in oncology. Recent preclinical studies have revealed that the compound can inhibit tumor growth by targeting adenosine-mediated immunosuppression in the tumor microenvironment. This mechanism is particularly relevant in the context of immune checkpoint blockade therapies, where adenosine signaling often contributes to therapy resistance. The compound's ability to synergize with existing immunotherapies has opened new avenues for combination treatment strategies.

Despite these promising findings, challenges remain in the clinical translation of 923683-71-0. Current research efforts are focused on addressing issues related to dose optimization, long-term safety, and potential drug-drug interactions. Ongoing clinical trials are expected to provide critical data on the compound's efficacy and safety profile in human subjects. Furthermore, structural modifications of the molecule are being explored to improve its therapeutic index and expand its range of applications.

In conclusion, the recent studies on 8-{2-(5-chloro-2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 923683-71-0) highlight its potential as a versatile therapeutic agent with applications in inflammation, immunology, and oncology. The compound's unique pharmacological properties and favorable pharmacokinetic profile position it as a promising candidate for further development. Future research should focus on overcoming the remaining challenges and advancing the compound through clinical trials to realize its full therapeutic potential.